Cas no 89607-20-5 (1H-Pyrrole-2-carboxylic acid, 1-methyl-3-nitro-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 1-methyl-3-nitro-
• CAS No: 89607-20-5
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 595108
• PubChem ID: 45588173
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 1-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-methyl-3-nitro-
• 1-methyl-3-nitro-1H-Pyrrole-2-carboxylic acid
• 1-methyl-3-nitropyrrole-2-carboxylic acid
• 2-CARBOXY-1-METHYL-3-NITRO-1H-PYRROLE
• 2-CARBOXYLATE-1-METHYL-3-NITROPYRROLE
• DTXSID30670578
• 2-CARBOXYLATE-1-METHYL-3-NITRO-1H-PYRROLE
• MFCD11844794
• FT-0748377
• 89607-20-5

• Inchi： 1S/C6H6N2O4/c1-7-3-2-4(8(11)12)5(7)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： IVKKDQRZYWIUIS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 170.033
• Monoisotopic Mass: 170.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2
• XLogP3: 0.4